Cas no 2866546-68-9 (Ethyl 2-(4-pentyn-1-yl)-2H-tetrazole-5-carboxylate)

• Product Name: Ethyl 2-(4-pentyn-1-yl)-2H-tetrazole-5-carboxylate
• CAS No: 2866546-68-9
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 6635544
• Update Time: 2024-01-15

Ethyl 2-(4-pentyn-1-yl)-2H-tetrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-pentyn-1-yl)-2H-tetrazole-5-carboxylate

• Inchi： 1S/C9H12N4O2/c1-3-5-6-7-13-11-8(10-12-13)9(14)15-4-2/h1H,4-7H2,2H3
• InChI Key： SADIFCVAPNPVBE-UHFFFAOYSA-N
• SMILES： N1=C(C(OCC)=O)N=NN1CCCC#C

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 340.2±44.0 °C(Predicted)
• pka: 0.40±0.12(Predicted)